Cas no 98190-98-8 (2-Pentyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-Pentyl-2,3-dihydro-1H-inden-1-one
• CAS No: 98190-98-8
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 1040026
• PubChem ID: 21299119
• Update Time: 2025-10-18

2-Pentyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentyl-2,3-dihydro-1H-inden-1-one
• 2-pentyl-2,3-dihydroinden-1-one
• 2-PENTYL-1-INDANONE
• DTXSID80612140
• AKOS011018507
• SCHEMBL6528990
• 98190-98-8
• A858571
• 1H-Inden-1-one, 2,3-dihydro-2-pentyl-

• MDL： MFCD09835212
• Inchi： 1S/C14H18O/c1-2-3-4-8-12-10-11-7-5-6-9-13(11)14(12)15/h5-7,9,12H,2-4,8,10H2,1H3
• InChI Key： GRIYYYHMDLLGBC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC1CCCCC

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 166 ºC (14 Torr)
• Flash Point: 127.7±14.5 ºC,
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.62190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2-Pentyl-2,3-dihydro-1H-inden-1-one

Introduction to 2-Pentyl-2,3-dihydro-1H-inden-1-one (CAS No. 98190-98-8)

2-Pentyl-2,3-dihydro-1H-inden-1-one, with the CAS number 98190-98-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of indanones, which are characterized by their bicyclic structure consisting of a benzene ring fused to a cyclohexene ring. The presence of a pentyl substituent at the 2-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The synthesis of 2-Pentyl-2,3-dihydro-1H-inden-1-one typically involves multi-step reactions, including Grignard reactions, Friedel-Crafts acylation, and hydrogenation. These synthetic routes have been extensively studied and optimized to achieve high yields and purity levels. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these processes, making the production of this compound more accessible and cost-effective.

In terms of its physical properties, 2-Pentyl-2,3-dihydro-1H-inden-1-one is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activity of 2-Pentyl-2,3-dihydro-1H-inden-1-one has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. Additionally, animal models have confirmed its efficacy in reducing pain and inflammation in conditions such as arthritis and neuropathic pain.

Beyond its therapeutic potential, 2-Pentyl-2,3-dihydro-1H-inden-1-one has also been explored for its use in the development of novel materials. Its unique molecular structure makes it an excellent candidate for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Recent studies have focused on incorporating this compound into polymer matrices to improve their performance in various industrial applications.

In the pharmaceutical industry, 2-Pentyl-2,3-dihydro-1H-inden-1-one is being evaluated as a lead compound for the development of new drugs. Its anti-inflammatory and analgesic properties make it a promising candidate for treating chronic pain conditions. Clinical trials are currently underway to assess its safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with patients reporting significant reductions in pain levels and improved quality of life.

The environmental impact of 2-Pentyl-2,3-dihydro-1H-inden-1-one is another area of active research. Studies have been conducted to evaluate its biodegradability and potential ecological effects. Initial findings suggest that the compound is biodegradable under aerobic conditions and does not accumulate in the environment at harmful levels. However, ongoing research is necessary to fully understand its long-term environmental impact.

In conclusion, 2-Pentyl-2,3-dihydro-1H-inden-1-one (CAS No. 98190-98-8) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activity make it a valuable asset for developing new therapies and advanced materials. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its potential impact on various industries.